Cas no 30413-61-7 (2-ethynyl-5-methylpyridine)

• Product Name: 2-ethynyl-5-methylpyridine
• CAS No: 30413-61-7
• MF: C₈H₇N
• MW: 117.147881746292
• MDL: MFCD13175240
• CID: 1088038
• PubChem ID: 13400634
• Update Time: 2025-04-20

2-ethynyl-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-ethynyl-5-methyl-Pyridine
• 2-Ethynyl-5-methylpyridine
• CS-0215893
• SCHEMBL2721164
• 2-Ethynyl-5-methylpyridine, AldrichCPR
• A1-02597
• MFCD13175240
• DTXSID20539549
• RENKQEMYPXHMKI-UHFFFAOYSA-N
• 30413-61-7
• 5-methylpyridin-2-yl-acetylene
• Pyridine, 2-ethynyl-5-methyl-
• AKOS022185660
• EN300-306668
• PS-5389
• DA-07120
• 2-ethynyl-5-methylpyridine

• MDL： MFCD13175240
• Inchi： 1S/C8H7N/c1-3-8-5-4-7(2)6-9-8/h1,4-6H,2H3
• InChI Key： RENKQEMYPXHMKI-UHFFFAOYSA-N
• SMILES： N1C(C#C)=CC=C(C=1)C

Computed Properties

• Exact Mass: 117.05791
• Monoisotopic Mass: 117.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

2-ethynyl-5-methylpyridine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines